Cas no 83767-16-2 (Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-)

83767-16-2 structure
Product name:Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)-
- 1-(7-methoxy-4-nitro-1-benzofuran-2-yl)ethanone
- 83767-16-2
- SCHEMBL3167884
- DTXSID10510428
- 1-(7-Methoxy-4-nitro-1-benzofuran-2-yl)ethan-1-one
- AVPIFKNKZZATNU-UHFFFAOYSA-N
- 2-acetyl-7-methoxy-4-nitrobenzofuran
- 1-(7-Methoxy-4-nitrobenzofuran-2-yl)ethanone
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- Inchi: InChI=1S/C11H9NO5/c1-6(13)10-5-7-8(12(14)15)3-4-9(16-2)11(7)17-10/h3-5H,1-2H3
- InChI Key: AVPIFKNKZZATNU-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC2=C(C=CC(=C2O1)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.04807239g/mol
- Monoisotopic Mass: 235.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.3Ų
- XLogP3: 2.1
Ethanone, 1-(7-methoxy-4-nitro-2-benzofuranyl)- Related Literature
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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3. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
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Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
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